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Compound of Interest

Compound Name: Tonalide

Cat. No.: B1682433

An In-depth Technical Guide on the History and Use of Tonalide in Consumer Products

Introduction

Tonalide, also known by its chemical name 1-(3,5,5,6,8,8-Hexamethyl-5,6,7,8-tetrahydro-2-
naphthalenyl) ethanone and trade names such as Fixolide, is a synthetic polycyclic musk
(PCM) that has played a significant role in the fragrance industry for decades.[1] Discovered in
1954 by chemists at Polak's Frutal Works (PFW), it rose to prominence as a cost-effective and
versatile ingredient, valued for its persistent, sweet, and musky aroma.[1][2] This guide
provides a comprehensive overview of the history of Tonalide's use in consumer products, its
chemical properties, synthesis, analytical detection methods, and the environmental and health
concerns that have influenced its usage and regulation.

A Historical Perspective on Tonalide

The development of Tonalide was a result of structure-odor relationship research aimed at
creating new musk fragrances.[1] The initial synthesis in 1954 was serendipitous, producing a
tetralin-based ketone instead of the intended indane derivative due to an unexpected molecular
rearrangement.[1] Despite the initial misidentification of its structure, the resulting compound
exhibited a desirable musk character and was patented on October 11, 1954.[1]

By the 1980s, Tonalide had become the second most widely used polycyclic musk after
Galaxolide, finding its way into numerous iconic fine fragrances, including Christian Dior's
Fahrenheit (1988), where it was used at a concentration of up to 11%.[1] Its popularity
stemmed from its excellent stability, solubility in alcohol, and its ability to act as a fixative,
prolonging the scent of other fragrance components.[3][4] However, growing concerns in the

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b1682433?utm_src=pdf-interest
https://www.benchchem.com/product/b1682433?utm_src=pdf-body
https://www.benchchem.com/product/b1682433?utm_src=pdf-body
https://www.scentspiracy.com/fragrance-ingredients/p/tonalid
https://www.scentspiracy.com/fragrance-ingredients/p/tonalid
https://fraterworks.com/products/tonalide
https://www.benchchem.com/product/b1682433?utm_src=pdf-body
https://www.benchchem.com/product/b1682433?utm_src=pdf-body
https://www.benchchem.com/product/b1682433?utm_src=pdf-body
https://www.scentspiracy.com/fragrance-ingredients/p/tonalid
https://www.scentspiracy.com/fragrance-ingredients/p/tonalid
https://www.scentspiracy.com/fragrance-ingredients/p/tonalid
https://www.benchchem.com/product/b1682433?utm_src=pdf-body
https://www.scentspiracy.com/fragrance-ingredients/p/tonalid
https://www.nbinno.com/article/fragrances-and-flavors/sourcing-tonalide-a-guide-for-cosmetic-detergent-manufacturers-mg
https://www.nbinno.com/article/fragrances-and-flavors/understanding-tonalide-chemical-properties-and-olfactory-profile-mg
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1990s and 2000s regarding its environmental persistence and potential for bioaccumulation led
to a decline in its use and increased regulatory scrutiny.[1][5][6]

1950s: Discovery and Development

(1954: Tonalide discovered at PFW and patentecD

Widespread adoption

1980s: Rise to Prominence

(Becomes the second most employed polycyclic musk)

(1988: Used in high concentration (11%) in Dior's Fahrenhea

Continued market dominance

1990s-2000s: Peak Usage and Emerging Concerns

(2004: Identified as a High Production Volume chemical by OECED

'

Growing ecotoxicological concerns regarding persistence and bioaccumulatioD

Scientific evidence prompts action

2010s-Present: Regulatory Restrictions and Decline

(EU restricts use in cosmetics under Regulation 1223/2009/EC)

Gecline in popularity and use in consumer products)

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://www.scentspiracy.com/fragrance-ingredients/p/tonalid
https://pubmed.ncbi.nlm.nih.gov/27596702/
https://iehpc.gdut.edu.cn/2016-10.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

A timeline of the history of Tonalide.

Applications in Consumer Products

Tonalide's versatile scent profile and fixative properties led to its incorporation into a wide array
of consumer goods.[3] Its primary applications can be categorized as follows:

¢ Fine Fragrances: It was a key component in many perfumes and colognes, particularly in
masculine and fougére compositions, valued for its ability to provide a warm, musky base
note.[1][7]

e Personal Care Products: Tonalide was extensively used in soaps, body lotions, deodorants,
and hair care products to impart a clean and lasting fragrance.[2][3][8]

» Household Products: As a stable and cost-effective fragrance, it was a popular choice for
laundry detergents, fabric softeners, and air fresheners.[2][9] Its insolubility in water made it
particularly effective in rinse-off products like laundry detergents, as the scent would remain
on the fabric.[2]

Quantitative Data

The widespread use of Tonalide is reflected in its production volumes and its measured
concentrations in consumer products and the environment.

ble 1: Production and Reaul formati

Parameter Valuel/lInformation Reference

High Production Volume (HPV)
OECD Status ) [9]
chemical (2004)

European Production (ca.

1,000 - 5,000 tonnes per year [9]
2008)

_ _ Restricted under Annex Ill of
EU Cosmetic Regulation ] [10]
Regulation 1223/2009/EC
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Maximum Reported
Product Category . trati Reference
oncentration

Fine Fragrance (e.g., Dior

11% (110 mg/ 1
Fahrenheit) ( o/o) s
Body Lotions, Perfumes,

8 mg/g [11]
Deodorants
EU Maximum Allowable
Concentrations
Fine Fragrance 2.5% [10]
Leave-on Hydroalcoholic

1.0% [10]
Products
Fragrance Cream 0.5% [10]
Rinse-off Products 0.2% [10]
Other Leave-on Products 0.1% [10]

Table 3: Environmental and Human Biomonitoring Data

Matrix Concentration Range Reference

Environmental

River Water (Australia) Up to 2 ug/L
Biosolids (Global) 0.032 - 427 mg/kg
Sail (International) 0.002 - 0.058 mg/kg dry weight

Human Tissues

Breast Milk 0.59 - 53 ug/kg [10]
Adipose Tissue 1-72 pg/kg fat [10]
Blood Up to 247 ng/L [10]
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Experimental Protocols
Synthesis of Tonalide

The industrial synthesis of Tonalide is typically a two-step process involving Friedel-Crafts
reactions.[12][13][14]

» Alkylation: The first step involves the cyclization of raw materials, such as p-cymene and an
olefin like 2,3-dimethyl-1-butene, in the presence of a Lewis acid catalyst (e.g., aluminum
trichloride) to form the intermediate hexamethyl tetralin (HMT).[12][13]

e Acylation: The HMT intermediate is then acetylated using an acetylating agent like acetyl
chloride, again catalyzed by a Lewis acid, to yield the final product, Tonalide.[12][13] The
product is then purified, often through crystallization.[12]
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Tonalide Synthesis Workflow

Raw Materials:

p-Cymene Lewis Acid Catalyst
2,3-dimethyl-1-butene

Tertiary butyl chloride

(e.g., AICI3)

Intermediate: Acetylation Agent: Lewis Acid Catalyst
Hexamethyl tetralin (HMT) Acetyl Chloride (e.g., AICI3)

Crude Tonalide

High-Purity Tonalid>
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A simplified workflow for the industrial synthesis of Tonalide.
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Analytical Detection in Environmental and Biological
Matrices

The detection and quantification of Tonalide at trace levels require sensitive analytical
techniques due to its presence in complex matrices. A common methodology involves sample
extraction, cleanup, and instrumental analysis.[15][16]

o Extraction: Tonalide is isolated from the sample matrix (e.g., water, soil, tissue) using
techniques like solid-phase extraction (SPE) for aqueous samples or solvent extraction for
solid and biological samples.[15][16]

o Cleanup and Concentration: The extract is purified to remove interfering co-extracted
substances. This is often achieved using adsorption chromatography. The sample is then
concentrated to increase the analyte concentration to detectable levels.[16]

 Instrumental Analysis: The purified and concentrated extract is analyzed using Gas
Chromatography (GC) coupled with a detector, most commonly a Mass Spectrometer (GC-
MS) for high selectivity and sensitivity, or a Flame lonization Detector (FID).[15][16]
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Analytical Workflow for Tonalide Detection
Sample Collection
(Water, Soil, Biota, etc.)

'

Instrumental Analysis
(GC-MS or GC-FID)

Click to download full resolution via product page

A general workflow for the analysis of Tonalide in various samples.

Environmental Fate and Toxicological Concerns

Tonalide's chemical properties, particularly its lipophilicity (high octanol-water partition
coefficient, Log Kow), contribute to its environmental behavior.[9] When released into the
environment, primarily through wastewater from the use of consumer products, it tends to
partition from water into sludge, sediment, and biota.[9]
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Environmental Fate of Tonalide

Use in Consumer Products
(Detergents, Cosmetics)
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(Rivers, Lakes)
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Bioaccumulation

Aquatic Biota
(Fish, Mussels)

The environmental pathway and fate of Tonalide.

Key concerns associated with Tonalide include:

» Persistence: Tonalide is resistant to degradation in the environment, leading to its long-term
presence in various environmental compartments.
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» Bioaccumulation: Due to its lipophilic nature, Tonalide can accumulate in the fatty tissues of
organisms, including humans, as evidenced by its detection in adipose tissue and breast
milk.[5][6][10][17]

e Endocrine Disruption: Some studies have suggested that Tonalide may possess weak
endocrine-disrupting activity, potentially interfering with hormone systems.[10][8][17]
Although in vitro studies have shown weak effects, in vivo studies have not demonstrated
significant activity at relevant exposure levels.[10]

» Ecotoxicity: Tonalide can be toxic to aquatic organisms, and its transformation products in
the environment may, in some cases, be more bioaccumulative and toxic than the parent
compound.[5][6]

These concerns have prompted regulatory bodies, such as the European Union, to restrict the
concentrations of Tonalide allowed in cosmetic products to mitigate human and environmental
exposure.[10][18]

Conclusion

Tonalide has a rich history as a cornerstone of the modern fragrance industry, shaping the
olfactory landscape of countless consumer products for over half a century. Its journey from a
serendipitous discovery to a high-production-volume chemical, and its subsequent partial
decline due to environmental concerns, provides a compelling case study in the lifecycle of a
synthetic chemical. For researchers and scientists, the story of Tonalide underscores the
evolving interplay between chemical innovation, consumer demand, and the increasing
importance of environmental stewardship and toxicological assessment in product
development. The data and protocols outlined in this guide offer a technical foundation for
understanding the legacy and ongoing scientific relevance of this significant fragrance
ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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